1-(2-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-[(2-bromophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C18H19Br2NO/c19-16-7-5-15(6-8-16)18(22)9-11-21(12-10-18)13-14-3-1-2-4-17(14)20/h1-8,22H,9-13H2
• InChI Key: IIRHQKVISNASGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC=CC=C3Br
• Molecular Formula: C18H19Br2NO
• Molecular Weight: 425.2 g/mol

Description

The compound is a brominated derivative of benzyl piperidinol. Benzyl piperidinol is a type of organic compound that contains a benzyl group (a benzene ring attached to a CH2 group) and a piperidinol group (a six-membered ring with one nitrogen atom and one hydroxyl group). The presence of bromine atoms suggests that it might have been synthesized for specific chemical reactions where bromine acts as a good leaving group.

Molecular Structure Analysis

The molecular structure of this compound would likely show a benzyl group and a piperidinol group connected by a single bond, with bromine atoms attached to the 2nd carbon of the benzyl group and the 4th carbon of the phenyl group in the piperidinol.

Chemical Reactions Analysis

Brominated organic compounds are often used in substitution reactions, where the bromine atom is replaced by another atom or group of atoms. The specifics of these reactions would depend on the conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Brominated compounds tend to have higher densities and boiling points compared to their non-brominated counterparts due to the high atomic weight of bromine.

Safety and Hazards

Brominated compounds can be hazardous. They may cause burns and eye damage, and they can be harmful if inhaled, swallowed, or in contact with skin. Proper safety measures should be taken when handling these compounds.

Future Directions

The future directions for a compound like this would depend on its intended use. It could be explored for potential applications in various fields, such as pharmaceuticals, materials science, or chemical synthesis.